2-[(2-fluorobenzoyl)amino]-5-isopropyl-3-thiophenecarboxamide

• IUPAC Name: 2-[(2-fluorobenzoyl)amino]-5-propan-2-ylthiophene-3-carboxamide
• InChI: InChI=1S/C15H15FN2O2S/c1-8(2)12-7-10(13(17)19)15(21-12)18-14(20)9-5-3-4-6-11(9)16/h3-8H,1-2H3,(H2,17,19)(H,18,20)
• InChI Key: ZAGXRJTZYCVLAP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(S1)NC(=O)C2=CC=CC=C2F)C(=O)N
• Molecular Formula: C15H15FN2O2S
• Molecular Weight: 306.4 g/mol

Description

2-[(2-fluorobenzoyl)amino]-5-isopropyl-3-thiophenecarboxamide, also known as FLIPT, is a chemical compound that has gained significant attention in the field of medicinal chemistry. FLIPT is a small molecule inhibitor that has been shown to exhibit anti-cancer properties by targeting a specific protein called protein kinase CK2.

Mechanism of Action

2-[(2-fluorobenzoyl)amino]-5-isopropyl-3-thiophenecarboxamide exerts its anti-cancer effects by inhibiting protein kinase CK2. CK2 is a protein that plays a key role in the regulation of cell growth and proliferation. By inhibiting CK2, this compound disrupts the signaling pathways that promote cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits the migration and invasion of cancer cells, which are important processes in cancer metastasis. This compound has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising candidate for combination therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(2-fluorobenzoyl)amino]-5-isopropyl-3-thiophenecarboxamide is its specificity for CK2. This makes it a valuable tool for studying the role of CK2 in cancer biology. However, this compound has also been shown to inhibit other kinases at high concentrations, which may limit its use in certain experiments. Additionally, the synthesis of this compound can be challenging, which may limit its availability for research purposes.

Future Directions

There are several future directions for 2-[(2-fluorobenzoyl)amino]-5-isopropyl-3-thiophenecarboxamide research. One area of interest is the development of more potent and selective CK2 inhibitors based on the this compound scaffold. Another area of interest is the investigation of the role of CK2 in other diseases, such as neurodegenerative disorders and inflammation. Additionally, the combination of this compound with other anti-cancer agents is an area of active research.

Synthesis Methods

2-[(2-fluorobenzoyl)amino]-5-isopropyl-3-thiophenecarboxamide can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2-fluorobenzoic acid with thionyl chloride to form 2-fluorobenzoyl chloride. This intermediate is then reacted with isopropylamine and thiophene-2-carboxylic acid to yield this compound. Other methods of synthesis have also been reported in the literature.

Scientific Research Applications

2-[(2-fluorobenzoyl)amino]-5-isopropyl-3-thiophenecarboxamide has been extensively studied for its anti-cancer properties. It has been shown to exhibit potent anti-proliferative effects against a wide range of cancer cell lines, including breast, prostate, lung, and colon cancer cells. This compound has also been shown to inhibit the growth of cancer cells in animal models.